Cas no 14282-79-2 (Ethyl 4-methylthiophene-2-carboxylate)

Ethyl 4-methylthiophene-2-carboxylate structure

14282-79-2 structure

Product Name:Ethyl 4-methylthiophene-2-carboxylate

CAS No:14282-79-2

MF:C₈H₁₀O₂S

MW:170.228801250458

MDL:MFCD12025317

CID:1090773

Update Time:2025-09-24

Ethyl 4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-methylthiophene-2-carboxylate
- 4-Methyl-thiophene-2-carboxylic acid ethyl ester
- 2-thiophenecarboxylic acid, 4-methyl-, ethyl ester
- MDL： MFCD12025317
- Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-4-6(2)5-11-7/h4-5H,3H2,1-2H3
- InChI Key： LAHITTYDJJDJSS-UHFFFAOYSA-N
- SMILES： S1C=C(C)C=C1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3

Ethyl 4-methylthiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR111015-1g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		1g	£102.00	2025-02-19
Apollo Scientific	OR111015-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		5g	£408.00	2025-02-19
Chemenu	CM199523-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2	95%	5g	$320	2021-08-05
TRC	E259395-250mg	ethyl 4-methylthiophene-2-carboxylate	14282-79-2		250mg	$ 255.00	2022-06-05
TRC	E259395-500mg	ethyl 4-methylthiophene-2-carboxylate	14282-79-2		500mg	$ 420.00	2022-06-05
TRC	E259395-1000mg	ethyl 4-methylthiophene-2-carboxylate	14282-79-2		1g	$ 670.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E855248-1g	ethyl 4-methylthiophene-2-carboxylate	14282-79-2	95%	1g	3,864.00	2021-05-17
Matrix Scientific	131264-1g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		1g	$192.00	2023-09-05
Matrix Scientific	131264-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2		5g	$768.00	2023-09-05
Chemenu	CM199523-5g	Ethyl 4-methylthiophene-2-carboxylate	14282-79-2	95%	5g	$320	2023-01-19

Ethyl 4-methylthiophene-2-carboxylate Related Literature

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

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